molecular formula C12H12BrN3 B8571029 2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]- CAS No. 58061-90-8

2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]-

Cat. No.: B8571029
CAS No.: 58061-90-8
M. Wt: 278.15 g/mol
InChI Key: QUVOJHPTHMRJQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]- is a useful research compound. Its molecular formula is C12H12BrN3 and its molecular weight is 278.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58061-90-8

Molecular Formula

C12H12BrN3

Molecular Weight

278.15 g/mol

IUPAC Name

1-[2-(2-bromophenyl)ethyl]pyrimidin-2-imine

InChI

InChI=1S/C12H12BrN3/c13-11-5-2-1-4-10(11)6-9-16-8-3-7-15-12(16)14/h1-5,7-8,14H,6,9H2

InChI Key

QUVOJHPTHMRJQF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CCN2C=CC=NC2=N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.3 g of sodium methoxide in 120 ml of anhydrous methanol is added 10.8 g of 2-amino-1-(o-bromophenethyl)pyrimidinium bromide, prepared as described in example 1 (G). The solution is stirred under nitrogen for 2 hours and then heated under reflux for 5 hours. The solvent is removed in vacuo and the residue is treated with 200 ml of anhydrous ether. The ether solution is washed, dried, and concentrated in vacuo to give about 6.8 g of yellow solid. This is recrystallized from hexane to give the name product, mp about 97°-98°.
Name
sodium methoxide
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
2-amino-1-(o-bromophenethyl)pyrimidinium bromide
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
[Compound]
Name
example 1 ( G )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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